Cas no 1869239-99-5 (2-{[(Benzyloxy)carbonyl]amino}-3-(3-chlorothiophen-2-yl)propanoic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-3-(3-chlorothiophen-2-yl)propanoic acid
• CAS No: 1869239-99-5
• MF: C₁₅H₁₄ClNO₄S
• MW: 339.793962001801
• CID: 5966352
• PubChem ID: 165505958
• Update Time: 2025-11-06

2-{[(Benzyloxy)carbonyl]amino}-3-(3-chlorothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1300103
• 1869239-99-5
• 2-{[(benzyloxy)carbonyl]amino}-3-(3-chlorothiophen-2-yl)propanoic acid
• 2-{[(Benzyloxy)carbonyl]amino}-3-(3-chlorothiophen-2-yl)propanoic acid

• Inchi： 1S/C15H14ClNO4S/c16-11-6-7-22-13(11)8-12(14(18)19)17-15(20)21-9-10-4-2-1-3-5-10/h1-7,12H,8-9H2,(H,17,20)(H,18,19)
• InChI Key： CDPQBSVYGXZJNH-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 339.0332068g/mol
• Monoisotopic Mass: 339.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 104Ų

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-3-(3-chlorothiophen-2-yl)propanoic acid

Comprehensive Overview of 2-{[(Benzyloxy)carbonyl]amino}-3-(3-chlorothiophen-2-yl)propanoic acid (CAS No. 1869239-99-5)

The compound 2-{[(Benzyloxy)carbonyl]amino}-3-(3-chlorothiophen-2-yl)propanoic acid (CAS No. 1869239-99-5) is a specialized organic molecule with significant relevance in pharmaceutical and biochemical research. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a 3-chlorothiophene moiety, makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its potential applications in targeted therapies and enzyme inhibition studies.

In recent years, the demand for custom peptide synthesis and small molecule inhibitors has surged, driven by advancements in precision medicine. The 3-chlorothiophene component of this compound is particularly noteworthy, as thiophene derivatives are known for their bioactivity in modulating protein-protein interactions. This aligns with trending topics like "drug discovery 2024" and "next-gen therapeutics," which dominate academic and industrial discussions. The presence of the Cbz group further enhances its utility in solid-phase peptide synthesis (SPPS), a technique widely adopted in modern labs.

From a chemical perspective, the carboxylic acid functionality in 2-{[(Benzyloxy)carbonyl]amino}-3-(3-chlorothiophen-2-yl)propanoic acid allows for further derivatization, enabling the creation of amides or esters. This flexibility is critical for optimizing drug candidates' pharmacokinetic properties, a hot topic in AI-driven molecular design. Computational tools like molecular docking and QSAR modeling often utilize such compounds to predict binding affinities, addressing frequently searched queries like "how to improve drug solubility" or "best practices for lead optimization."

The compound's CAS No. 1869239-99-5 is frequently cited in patent literature, particularly in applications related to kinase inhibitors and GPCR-targeted drugs. Its structural features are also explored in green chemistry initiatives, where researchers aim to reduce synthetic waste—a trending focus in 2024 sustainability reports. Analytical techniques such as HPLC purification and NMR characterization are essential for ensuring the compound's purity, a common concern reflected in searches like "HPLC methods for chiral separation."

In summary, 2-{[(Benzyloxy)carbonyl]amino}-3-(3-chlorothiophen-2-yl)propanoic acid represents a versatile building block at the intersection of medicinal chemistry and bioconjugation. Its relevance to cutting-edge research areas ensures its continued prominence in scientific databases and commercial catalogs. For labs focusing on high-throughput screening or fragment-based drug design, this compound offers a robust starting point for innovation.